Cas no 518972-07-1 (1-[1-(2,4-difluorophenyl)ethyl]piperazine)

• Product Name: 1-[1-(2,4-difluorophenyl)ethyl]piperazine
• CAS No: 518972-07-1
• CID: 4654539
• Update Time: 2025-10-30

1-[1-(2,4-difluorophenyl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,4-difluorophenyl)ethyl]piperazine

Additional information on 1-[1-(2,4-difluorophenyl)ethyl]piperazine

Comprehensive Overview of 1-[1-(2,4-Difluorophenyl)ethyl]piperazine (CAS No. 518972-07-1)

1-[1-(2,4-Difluorophenyl)ethyl]piperazine, with the CAS number 518972-07-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperazine derivative is characterized by its unique molecular structure, featuring a 2,4-difluorophenyl group attached to an ethyl-piperazine backbone. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel bioactive molecules.

The compound's synthetic versatility and pharmacological relevance have positioned it as a key intermediate in drug discovery. Researchers are particularly interested in its potential role in modulating central nervous system (CNS) targets, given the piperazine moiety's prevalence in psychotropic and neuroactive compounds. The fluorine substitution on the phenyl ring enhances its metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry.

In the context of current research trends, 1-[1-(2,4-difluorophenyl)ethyl]piperazine aligns with several hot topics in pharmaceutical development. The growing demand for CNS-targeted therapeutics and precision medicine approaches has increased scrutiny on compounds with potential neuropharmacological activity. Additionally, the compound's structural features resonate with the pharmaceutical industry's focus on fluorinated drug candidates, which account for nearly 30% of all newly approved small-molecule drugs.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it an interesting subject for computational chemistry studies. Many researchers are investigating its potential as a scaffold for drug design, particularly in areas requiring blood-brain barrier penetration. These characteristics have led to numerous queries in scientific databases about its synthesis pathways, spectral data, and biological activity profiles.

From a synthetic chemistry perspective, 518972-07-1 presents interesting challenges and opportunities. The asymmetric carbon in its structure raises questions about stereoselective synthesis methods, while the difluorophenyl group offers possibilities for further functionalization. These aspects have made it a frequent subject in discussions about green chemistry approaches and catalytic transformations in heterocyclic chemistry.

The analytical characterization of 1-[1-(2,4-difluorophenyl)ethyl]piperazine has been another area of significant research interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structural features. These studies are crucial for establishing quality control parameters and understanding the compound's behavior in various solvent systems.

In the broader context of chemical research, this compound exemplifies the ongoing evolution of structure-activity relationship (SAR) studies. The strategic incorporation of fluorine atoms, combined with the piperazine pharmacophore, creates opportunities for exploring novel molecular interactions with biological targets. This has led to increased patent activity surrounding similar structural motifs in recent years.

Looking forward, 1-[1-(2,4-difluorophenyl)ethyl]piperazine continues to be a valuable tool compound in medicinal chemistry research. Its potential applications span from neuroscience research to the development of novel therapeutic agents, making it a compound worth watching in coming years. The scientific community remains particularly interested in its metabolic profile and toxicological characteristics, which will be crucial for any potential therapeutic applications.